Cas no 2228761-02-0 (Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 2228761-02-0
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6221111
• PubChem ID: 165781228
• Update Time: 2025-08-02

Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1871000
• 2228761-02-0
• tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate
• Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate

• Inchi： 1S/C17H26N2O4/c1-5-22-15-10-12(6-7-14(15)20)13-11-18-8-9-19(13)16(21)23-17(2,3)4/h6-7,10,13,18,20H,5,8-9,11H2,1-4H3
• InChI Key： XOHCBRSAHSNQJT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=C(C=1)OCC)O)=O

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71Ų

Additional information on Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2228761-02-0)

Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2228761-02-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate is defined by a piperazine ring attached to a tert-butyl group via a carbonyl linkage, and a substituted phenyl ring with an ethoxy and hydroxy group at the 3 and 4 positions, respectively. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, which are crucial for its biological activities and potential therapeutic applications.

Recent studies have focused on the synthesis of Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate using various methodologies. One notable approach involves the coupling of tert-butyl piperazine-1-carboxylate with 3-ethoxy-4-hydroxybenzaldehyde followed by reductive amination. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to enhance the efficiency and sustainability of the process, such as the use of environmentally friendly catalysts and solvents.

The biological activities of Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate have been extensively investigated in both in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Furthermore, it has shown promising results in reducing oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate has also been evaluated for its potential as an antidepressant agent. Preclinical studies have indicated that it can modulate serotonin and dopamine neurotransmission pathways, which are key targets for treating mood disorders. These findings suggest that this compound may offer a novel therapeutic approach for managing depression and related conditions.

The pharmacokinetic profile of Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate has also been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies have shown that the compound has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further clinical development.

Recent advancements in computational chemistry have further contributed to the understanding of the molecular mechanisms underlying the biological activities of Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate. Molecular docking studies have revealed that this compound can bind to specific receptors involved in inflammation and neuroprotection, providing insights into its mode of action. These computational models have also aided in the rational design of more potent analogs with improved therapeutic profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings pave the way for larger-scale clinical trials to further validate its therapeutic potential.

In conclusion, Tert-butyl 2-(3-ethoxy-4-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2228761-02-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from ongoing clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, neurodegenerative disorders, and mood disorders.